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Compound of Interest

Compound Name:
Isobutyl-(3-morpholin-4-yl-propyl)-

amine

CAS No.: 626208-01-3

Cat. No.: B1306352

Get Quote

Comparative SAR Guide: Morpholine Scaffolds
in Medicinal Chemistry
The Pharmacophore Advantage: Why Morpholine?
In modern drug discovery, the morpholine ring is not merely a structural filler; it is a functional

tool used to correct specific physicochemical liabilities in lead compounds.[1][2] Structurally, it

is a six-membered saturated heterocycle containing both an amine (position 4) and an ether

(position 1).

The "Oxygen Effect"
The strategic insertion of the oxygen atom at the 4-position relative to the nitrogen (comparing

morpholine to piperidine) introduces three critical SAR (Structure-Activity Relationship)

advantages:
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pKa Modulation: The electron-withdrawing inductive effect (-I) of the oxygen reduces the pKa

of the nitrogen from ~11.0 (piperidine) to ~8.3 (morpholine). This brings the basicity closer to

physiological pH (7.4), significantly improving passive membrane permeability and blood-

brain barrier (BBB) penetration by increasing the fraction of the un-ionized species.

Solubility Enhancement: The ether oxygen acts as a weak hydrogen bond acceptor, lowering

LogP (lipophilicity) relative to piperidine and thiomorpholine, thereby improving aqueous

solubility.

Metabolic Shielding: While not metabolically inert, the morpholine ring is generally more

resistant to oxidative metabolism than piperidine or piperazine rings, which are prone to

rapid N-oxidation or ring hydroxylation.

Comparative Performance Analysis
The following analysis compares Morpholine against its primary heterocycle alternatives. Data

is synthesized from standard medicinal chemistry datasets and PI3K inhibitor studies.[2]

Table 1: Physicochemical & Metabolic Profile
Comparison
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Feature Morpholine Piperidine Piperazine
Thiomorpholin
e

Structure
O + N

Heterocycle

C + N

Heterocycle
2x N Heterocycle

S + N

Heterocycle

pKa (Conj. Acid) ~8.3 (Ideal)
~11.0 (Too

Basic)
~9.8 (Basic) ~9.0

LogP

(Lipophilicity)
Low (Hydrophilic) High (Lipophilic) Low High

Solubility High Low Moderate Low

H-Bonding
Acceptor (Ether

O)
None (Ring C) Donor/Acceptor

Weak Acceptor

(S)

Metabolic

Stability
Moderate-High

Low (Oxidation

prone)

Low (N-

oxidation)

Moderate (S-

oxidation)

hERG Liability Low High Moderate Moderate

Key Insight: Use Morpholine when you need to lower LogP and pKa simultaneously.[3] Use

Piperidine only if high lipophilicity is required for receptor binding pockets. Use Thiomorpholine if

you need a bioisostere that retains the geometry of morpholine but increases lipophilicity (e.g.,

to cross a lipid membrane more aggressively).

Case Study: PI3K Inhibitors (The Hinge Binder)
The utility of morpholine is best exemplified in the development of Phosphoinositide 3-kinase

(PI3K) inhibitors (e.g., GDC-0941, BKM-120).

Mechanism: The oxygen atom of the morpholine ring forms a critical hydrogen bond with the

backbone amide of Valine 882 in the ATP-binding pocket (hinge region).
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Experimental Data: Impact of Ring Substitution
Context: 2,4-dimorpholinopyrimidine derivatives assayed against PI3Kα.

Compound Variant R-Group (Ring) IC50 (PI3Kα) [nM] Interpretation

Lead (17p) Morpholine 31.8 ± 4.1

Potent.[4] Oxygen

forms H-bond with

Val882.

Analog A Piperidine > 1000

Loss of H-bond

acceptor (O) kills

potency.

Analog B Cyclohexane Inactive

Steric bulk similar, but

lacks electronic

interaction.

Analog C Piperazine ~ 250

Basic N can accept H-

bond, but pKa shift

alters binding.

Data Source: Synthesized findings from recent PI3K SAR studies (See Ref 1, 4).

Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating checks (TLC/LCMS

monitoring) and industry-standard reagents.

Protocol A: Synthesis of N-Aryl Morpholines (Buchwald-
Hartwig Amination)
Objective: Install a morpholine ring onto an aryl halide core (common in drug synthesis).

Reagents:

Aryl Bromide/Chloride (1.0 equiv)

Morpholine (1.2 - 1.5 equiv)
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Catalyst: Pd₂(dba)₃ (1.5 - 2.0 mol%)

Ligand: XPhos (3.0 - 4.0 mol%) or BINAP

Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv)

Solvent: Anhydrous Toluene or 1,4-Dioxane

Step-by-Step Methodology:

Inert Setup: Flame-dry a two-neck round-bottom flask and cool under a stream of

Argon/Nitrogen.

Charging: Add Pd₂(dba)₃, XPhos, and NaOtBu.[5][6] Purge with inert gas for 5 minutes.

Solvation: Add anhydrous Toluene. Stir at Room Temperature (RT) for 5-10 minutes to pre-

form the active catalytic complex (solution often turns dark red/brown).

Substrate Addition: Add the Aryl Halide and Morpholine via syringe.

Reaction: Heat to 100°C (reflux).

Validation Point: Monitor via TLC or LCMS every 2 hours. Look for the disappearance of

the Aryl Halide peak.

Workup: Once complete (typically 4-12h), cool to RT. Filter through a Celite pad to remove

Palladium residues. Wash with EtOAc.

Purification: Concentrate filtrate and purify via Flash Column Chromatography

(Hexane:EtOAc gradient).

Protocol B: In Vitro Microsomal Stability Assay
Objective: Determine if the morpholine ring confers metabolic stability compared to piperidine.

[7][8]

Preparation: Prepare 1 µM test compound solution in phosphate buffer (pH 7.4) containing

0.5 mg/mL liver microsomes (human/rat).
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Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH (1 mM final

conc).

Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 min.

Quenching: Immediately add ice-cold Acetonitrile containing an internal standard (e.g.,

Warfarin) to stop the reaction.

Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope (

) determines intrinsic clearance (

).

Target:

indicates good stability.

Visualizations
Diagram 1: Strategic SAR Decision Tree
Use this logic flow to determine when to deploy a morpholine scaffold.
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Lead Compound Optimization

Problem: High Lipophilicity (LogP > 4)
Poor Solubility

Problem: High Basicity (pKa > 9)
Poor Permeability / hERG Risk

Problem: Metabolic Instability
(Rapid Oxidation)

Solution: Introduce Morpholine

Reduces LogP

Alternative: Thiomorpholine
(If lipophilicity is desired)

If H-bond acceptor NOT needed Lowers pKa to ~8.3

Alternative: Piperazine
(If secondary amine handle needed)

If solubility is OKBlocks C-oxidation

Mechanism: Ether Oxygen Effect
(-I effect lowers pKa, +H-bond acceptor)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting morpholine over alternative heterocycles based on

specific PK/PD liabilities.

Diagram 2: Buchwald-Hartwig Synthesis Workflow
Visualizing the catalytic cycle and critical process steps.

1. Catalyst Activation
Pd2(dba)3 + XPhos

(Toluene, RT, 10 min)

2. Oxidative Addition
Ar-X enters Pd cycle

3. Amine Binding
Add Morpholine + NaOtBu

4. Reductive Elimination
Heat to 100°C

QC Check:
LCMS for Ar-X disappearance

Final Product:
N-Aryl MorpholineIncomplete (Continue Heating)

Complete

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Palladium-catalyzed amination of aryl halides with

morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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